![molecular formula C12H17NO2 B6258083 5,8-Dimethoxy-2-aminotetralin CAS No. 34148-20-4](/img/no-structure.png)
5,8-Dimethoxy-2-aminotetralin
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5,8-Dimethoxy-1,2,3,4-tetrahydronaphthalen-2-amine (5,8-DMTN) is a naturally occurring compound found in a variety of plants and fungi, including the psychedelic mushroom Psilocybe cubensis. It is a potent agonist of the 5-HT2A serotonin receptor, and has been extensively studied for its potential use in the treatment of various psychiatric and neurological disorders. 5,8-DMTN has also been found to have a variety of biochemical and physiological effects in laboratory animals, and is currently being investigated for its potential as a therapeutic agent.
Scientific Research Applications
5,8-Dimethoxy-2-aminotetralin has been studied extensively for its potential use in the treatment of various psychiatric and neurological disorders, particularly depression and anxiety. In addition, it has been investigated for its role in the regulation of the body’s circadian rhythm, and as a potential treatment for Alzheimer’s disease. In animal models, this compound has been found to reduce the symptoms of depression, anxiety, and cognitive impairment.
Mechanism of Action
5,8-Dimethoxy-2-aminotetralin acts as a potent agonist of the 5-HT2A serotonin receptor, which is involved in the regulation of mood, appetite, and sleep. It is thought to exert its effects by binding to the 5-HT2A receptor and activating it, leading to an increase in serotonin levels in the brain. This increase in serotonin is thought to be responsible for the antidepressant and anxiolytic effects of this compound.
Biochemical and Physiological Effects
In laboratory animals, this compound has been found to have a variety of biochemical and physiological effects. It has been found to reduce levels of the stress hormone cortisol, and to increase levels of the neurotransmitter dopamine. It has also been found to reduce inflammation and oxidative stress, and to improve cognitive performance. In addition, this compound has been found to have anticonvulsant and neuroprotective effects.
Advantages and Limitations for Lab Experiments
The use of 5,8-Dimethoxy-2-aminotetralin in laboratory experiments has several advantages. It is relatively easy to synthesize, and has a high affinity for the 5-HT2A receptor, making it a useful tool for studying the effects of serotonin. In addition, it is relatively non-toxic, making it safe for use in animal models. However, there are some limitations to using this compound in laboratory experiments. It is not as potent as other 5-HT2A agonists, and its effects are relatively short-lived.
Future Directions
The potential therapeutic applications of 5,8-Dimethoxy-2-aminotetralin are still being explored. Future research should focus on elucidating the exact mechanism of action of this compound, as well as exploring its potential use in the treatment of various psychiatric and neurological disorders. In addition, further studies should investigate the long-term safety and efficacy of this compound, as well as its potential use as an adjunct to traditional antidepressant and anxiolytic medications. Finally, further research should be conducted to explore the potential of this compound as a treatment for other conditions, such as insomnia, chronic pain, and addiction.
Synthesis Methods
5,8-Dimethoxy-2-aminotetralin is synthesized from 1,2,3,4-tetrahydronaphthalen-2-amine (THN) by a two-step process. The first step is an acid-catalyzed reaction of THN with methoxyacetic acid, which yields 5,8-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-yl acetate. The second step is a base-catalyzed hydrolysis of the acetate to yield this compound. This synthesis method has been used in a variety of studies to produce this compound for research purposes.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5,8-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-amine involves the reduction of 5,8-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-one using sodium borohydride followed by reductive amination with methylamine.", "Starting Materials": [ "5,8-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-one", "Sodium borohydride", "Methylamine" ], "Reaction": [ "Step 1: Dissolve 5,8-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-one in anhydrous ethanol.", "Step 2: Add sodium borohydride to the solution and stir at room temperature for 2 hours.", "Step 3: Quench the reaction by adding water and stirring for 30 minutes.", "Step 4: Extract the product with ethyl acetate and dry over anhydrous magnesium sulfate.", "Step 5: Concentrate the product under reduced pressure to obtain 5,8-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-ol.", "Step 6: Dissolve 5,8-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-ol in anhydrous ethanol.", "Step 7: Add methylamine to the solution and stir at room temperature for 2 hours.", "Step 8: Quench the reaction by adding water and stirring for 30 minutes.", "Step 9: Extract the product with ethyl acetate and dry over anhydrous magnesium sulfate.", "Step 10: Concentrate the product under reduced pressure to obtain 5,8-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-amine." ] } | |
CAS RN |
34148-20-4 |
Molecular Formula |
C12H17NO2 |
Molecular Weight |
207.27 g/mol |
IUPAC Name |
5,8-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-amine |
InChI |
InChI=1S/C12H17NO2/c1-14-11-5-6-12(15-2)10-7-8(13)3-4-9(10)11/h5-6,8H,3-4,7,13H2,1-2H3 |
InChI Key |
ZBZBZZQOTZTHIC-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C2CCC(CC2=C(C=C1)OC)N |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.